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Compound of Interest

Compound Name: Cortodoxone-d2

Cat. No.: B6594704

For researchers, scientists, and drug development professionals requiring high-purity
Cortodoxone-d2 for use as an internal standard in quantitative analyses, several commercial
suppliers offer this deuterated analog of cortodoxone. This technical guide provides a detailed
overview of available suppliers, key product specifications, and a comprehensive experimental
protocol for its application in liquid chromatography-mass spectrometry (LC-MS).

Supplier and Product Overview

Cortodoxone-d2, also known as 11-Deoxycortisol-d2, is a stable isotope-labeled version of
cortodoxone, a glucocorticoid steroid hormone. Its primary application in a research setting is
as an internal standard for quantitative analysis by nuclear magnetic resonance (NMR), gas
chromatography-mass spectrometry (GC-MS), or, most commonly, LC-MS.[1] The deuterium
labeling provides a distinct mass signature that allows for accurate quantification of the
unlabeled analyte in complex biological matrices.

The following table summarizes the available quantitative data from prominent commercial
suppliers of Cortodoxone-d2. Please note that while efforts have been made to compile a
comprehensive list, pricing and availability are subject to change and should be confirmed
directly with the suppliers.
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Available
. Catalog CAS Molecular Molecular . Quantitie
Supplier . Purity
Number Number Formula Weight s&
Pricing
500 ug:
MedChem HY- 1271728- C21H28D20 348.47 >98% $260 USD
Express 77839S1 08-5 4 ' (Typically) (price may
vary)
Information
DC 1271728- C21H28D20 ) Contact for
] DC50228 348.47 not readily
Chemicals 08-5 4 ) guote
available

Note: Purity information is often found on the Certificate of Analysis (CoA), which may be
available for download on the supplier's website or upon request. It is crucial to obtain the lot-
specific CoA for accurate experimental work.

Experimental Protocol: Quantitative Analysis of
Cortodoxone in Biological Samples using
Cortodoxone-d2 as an Internal Standard by LC-
MS/IMS

This protocol outlines a general procedure for the quantification of cortodoxone in a biological
matrix (e.g., plasma, serum) using Cortodoxone-d2 as an internal standard. Method
optimization and validation are essential for each specific application.

1. Materials and Reagents

Cortodoxone analytical standard

Cortodoxone-d2 internal standard

LC-MS grade methanol, acetonitrile, and water

Formic acid (or other appropriate mobile phase modifier)
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Biological matrix (e.g., drug-free plasma) for calibration standards and quality controls
Solid Phase Extraction (SPE) cartridges or protein precipitation reagents
. Preparation of Stock and Working Solutions

Cortodoxone Stock Solution (1 mg/mL): Accurately weigh and dissolve Cortodoxone in
methanol.

Cortodoxone-d2 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve
Cortodoxone-d2 in methanol.

Working Standards: Prepare a series of working standard solutions by serially diluting the
Cortodoxone stock solution with methanol or a suitable solvent to create a calibration curve.

Internal Standard Working Solution: Dilute the Cortodoxone-d2 stock solution to a
concentration that provides a stable and appropriate response in the LC-MS/MS system.

. Sample Preparation (Protein Precipitation Method)

To 100 pL of the biological sample (calibrator, quality control, or unknown), add 300 L of the
internal standard working solution in acetonitrile.

Vortex for 1 minute to precipitate proteins.
Centrifuge at 10,000 x g for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

Reconstitute the residue in 100 pL of the initial mobile phase.
. LC-MS/MS Analysis

Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or
ultra-high-performance liquid chromatography (UHPLC) system.

Column: A suitable reversed-phase column (e.g., C18, Phenyl-Hexyl).

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b6594704?utm_src=pdf-body
https://www.benchchem.com/product/b6594704?utm_src=pdf-body
https://www.benchchem.com/product/b6594704?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6594704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic
acid (B). The gradient program should be optimized to achieve good separation of
cortodoxone from matrix components.

Mass Spectrometer (MS): A triple quadrupole mass spectrometer operating in Multiple
Reaction Monitoring (MRM) mode.

lonization Source: Electrospray lonization (ESI) in positive ion mode is typically used for
steroid analysis.

MRM Transitions:

o Cortodoxone: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (to be determined by
infusion and optimization).

o Cortodoxone-d2: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (to be determined by
infusion and optimization). The precursor ion will be shifted by +2 Da compared to the
unlabeled compound.

. Data Analysis

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal
standard against the concentration of the calibrators.

Determine the concentration of cortodoxone in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Visualizations

Signaling Pathway
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Caption: Simplified steroidogenesis pathway highlighting the position of Cortodoxone.

Experimental Workflow
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Caption: Workflow for quantitative analysis using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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